Cas no 144433-64-7 (Phenol, 2,3-bis(trifluoromethyl)-)

Phenol, 2,3-bis(trifluoromethyl)- structure
144433-64-7 structure
Product Name:Phenol, 2,3-bis(trifluoromethyl)-
CAS No:144433-64-7
MF:C8H4F6O
MW:230.107183456421
CID:3750496
PubChem ID:21884275
Update Time:2025-04-22

Phenol, 2,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,3-bis(trifluoromethyl)-
    • SCHEMBL4891656
    • 2,3-bis(trifluoromethyl)phenol
    • 2,3-di(trifluoromethyl) phenol
    • FTLGWRPYMKVHOE-UHFFFAOYSA-N
    • 144433-64-7
    • Inchi: 1S/C8H4F6O/c9-7(10,11)4-2-1-3-5(15)6(4)8(12,13)14/h1-3,15H
    • InChI Key: FTLGWRPYMKVHOE-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 230.01663372Da
  • Monoisotopic Mass: 230.01663372Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų
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